Cas no 1806825-93-3 (2,5-Dichloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 2,5-Dichloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1806825-93-3
• MF: C₇H₂Cl₂F₅N
• MW: 265.995497226715
• CID: 4811588
• Update Time: 2025-05-20

2,5-Dichloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2Cl2F5N/c8-2-1-15-5(9)4(7(12,13)14)3(2)6(10)11/h1,6H
• InChI Key： ZFSMRYPMLJAKBZ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C(F)(F)F)=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9

Additional information on 2,5-Dichloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine

2,5-Dichloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine: A Comprehensive Overview

2,5-Dichloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine, also known by its CAS number 1806825-93-3, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the family of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple halogen substituents, including chlorine and fluorine atoms, makes this compound unique and highly functional in different chemical reactions and industrial processes.

The structure of 2,5-Dichloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine is characterized by a pyridine ring with specific substituents at positions 2, 4, and 5. At position 2 and 5, there are chlorine atoms, while position 4 bears a difluoromethyl group (-CHF₂), and position 3 is substituted with a trifluoromethyl group (-CF₃). These substituents significantly influence the electronic properties of the molecule, making it highly reactive in certain chemical transformations. The presence of fluorine atoms also imparts stability to the molecule due to the strong carbon-fluorine bond.

Recent studies have highlighted the importance of halogenated pyridines in various applications, particularly in pharmaceuticals and agrochemicals. For instance, compounds with similar structures have been explored as potential leads for developing new drugs targeting specific enzymes or receptors. The unique electronic properties of 2,5-Dichloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine make it an ideal candidate for such applications. Researchers have also investigated its role in catalytic processes, where it serves as a ligand or a catalyst itself in asymmetric synthesis.

In terms of synthesis, 2,5-Dichloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine can be prepared through various routes, including nucleophilic substitution and coupling reactions. One common method involves the chlorination of a pyridine derivative followed by subsequent substitutions to introduce the difluoromethyl and trifluoromethyl groups. The choice of synthesis method depends on the availability of starting materials and the desired purity of the final product.

The application of this compound extends beyond pharmaceuticals. It has been utilized in the development of advanced materials, such as high-performance polymers and liquid crystals. Its ability to form stable complexes with metal ions has also made it valuable in coordination chemistry and catalysis. Recent advancements in green chemistry have further explored its potential as an environmentally friendly alternative to traditional reagents.

In conclusion, 2,5-Dichloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine, with its CAS number 1806825-93-3, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research and development in various industries.